![molecular formula C21H18FN5O B4300983 N-(1-benzyl-1H-pyrazol-3-yl)-2-[3-(3-fluorophenyl)-1H-pyrazol-1-yl]acetamide](/img/structure/B4300983.png)
N-(1-benzyl-1H-pyrazol-3-yl)-2-[3-(3-fluorophenyl)-1H-pyrazol-1-yl]acetamide
Overview
Description
N-(1-benzyl-1H-pyrazol-3-yl)-2-[3-(3-fluorophenyl)-1H-pyrazol-1-yl]acetamide, commonly known as BPPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. BPPA is a pyrazole-based compound that exhibits a wide range of biological activities, making it a promising candidate for the development of new drugs and therapies.
Mechanism of Action
The exact mechanism of action of BPPA is not fully understood. However, studies have suggested that BPPA exerts its biological effects by inhibiting the activity of certain enzymes and signaling pathways. For example, BPPA has been shown to inhibit the activity of COX-2, an enzyme that plays a key role in the inflammatory response. BPPA has also been reported to inhibit the activity of HDAC, an enzyme that regulates gene expression and plays a role in various cellular processes.
Biochemical and Physiological Effects:
BPPA has been shown to exhibit a wide range of biochemical and physiological effects. Studies have reported that BPPA can reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. BPPA has also been shown to induce apoptosis (programmed cell death) in cancer cells, suggesting its potential as an anti-cancer agent. Additionally, BPPA has been reported to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of BPPA is its broad range of biological activities, which makes it a versatile compound for studying various diseases and cellular processes. However, one of the limitations of BPPA is its relatively low solubility in water, which can make it difficult to use in certain experimental settings. Additionally, BPPA has not yet been extensively studied in human clinical trials, so its safety and efficacy in humans are not fully understood.
Future Directions
There are several potential future directions for research on BPPA. One area of interest is the development of BPPA-based drugs for the treatment of inflammatory conditions and cancer. Additionally, further studies are needed to fully understand the mechanism of action of BPPA and its potential applications in other areas, such as neurodegenerative diseases and infectious diseases. Finally, there is a need for more extensive preclinical and clinical studies to determine the safety and efficacy of BPPA in humans.
Scientific Research Applications
BPPA has been extensively studied for its potential applications in the field of medicinal chemistry and drug discovery. Several studies have reported the anti-inflammatory, analgesic, and anti-cancer activities of BPPA. It has also been shown to exhibit potent inhibitory effects on certain enzymes, including cyclooxygenase-2 (COX-2) and histone deacetylase (HDAC). BPPA has also been investigated for its potential to treat neurodegenerative diseases such as Alzheimer's disease.
properties
IUPAC Name |
N-(1-benzylpyrazol-3-yl)-2-[3-(3-fluorophenyl)pyrazol-1-yl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FN5O/c22-18-8-4-7-17(13-18)19-9-11-27(24-19)15-21(28)23-20-10-12-26(25-20)14-16-5-2-1-3-6-16/h1-13H,14-15H2,(H,23,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOFMMXGBJXMITG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=CC(=N2)NC(=O)CN3C=CC(=N3)C4=CC(=CC=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FN5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.